Cas no 404874-93-7 (3-[5-(1,5-Dioxo-5-(p-fluophenylpentyl]-4R-phenyl-2-oxazolidinone)

• Product Name: 3-[5-(1,5-Dioxo-5-(p-fluophenylpentyl]-4R-phenyl-2-oxazolidinone
• CAS No: 404874-93-7
• MF: C₂₀H₁₈FNO₄
• MW: 355.359629154205
• MDL: MFCD28400023
• CID: 1060576
• PubChem ID: 29979217
• Update Time: 2025-11-02

3-[5-(1,5-Dioxo-5-(p-fluophenylpentyl]-4R-phenyl-2-oxazolidinone Chemical and Physical Properties

Names and Identifiers

• NFC2JCZ9VE
• 404874-93-7
• 1-(4-Fluorophenyl)-5-[(4R)-2-oxo-4-phenyl-3-oxazolidinyl]-1,5-pentanedione
• 2-Oxazolidinone, 3-[5-(4-fluorophenyl)-1,5-dioxopentyl]-4-phenyl-, (4R)-
• 1,5-Pentanedione, 1-(4-fluorophenyl)-5-[(4R)-2-oxo-4-phenyl-3-oxazolidinyl]-
• SCHEMBL6898676
• (R)-1-(4-fluorophenyl)-5-(2-oxo-4-phenyloxazolidin-3-yl)pentane-1,5-dione? (Ezetimibe Impurity pound(c)
• 1-(4-fluorophenyl)-5-[(4R)-2-oxo-4-phenyl-1,3-oxazolidin-3-yl]pentane-1,5-dione
• (R)-1-(4-fluorophenyl)-5-(2-oxo-4-phenyloxazolidin-3-yl)pentane-1,5-dione
• (R)-1-(4-fluorophenyl)-5-(2-oxo-4-phenyloxazolidin-3-yl)pentane-1,5-dione (R-EZS)
• Ezetimibe Impurity 8 Enantiomer
• CS-0164718
• AKOS030632369
• 3-[5-(1,5-Dioxo-5-(p-fluophenylpentyl]-4R-phenyl-2-oxazolidinone

• MDL： MFCD28400023
• Inchi： 1S/C20H18FNO4/c21-16-11-9-15(10-12-16)18(23)7-4-8-19(24)22-17(13-26-20(22)25)14-5-2-1-3-6-14/h1-3,5-6,9-12,17H,4,7-8,13H2/t17-/m0/s1
• InChI Key： XXSSRSVXDNUAQX-KRWDZBQOSA-N
• SMILES： FC1C=CC(=CC=1)C(CCCC(N1C(=O)OC[C@H]1C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 355.12198622g/mol
• Monoisotopic Mass: 355.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.7Ų

3-[5-(1,5-Dioxo-5-(p-fluophenylpentyl]-4R-phenyl-2-oxazolidinone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 3-[5-(1,5-Dioxo-5-(p-fluophenylpentyl]-4R-phenyl-2-oxazolidinone

Comprehensive Guide to 3-[5-(1,5-Dioxo-5-(p-fluophenylpentyl)]-4R-phenyl-2-oxazolidinone (CAS No. 404874-93-7)

3-[5-(1,5-Dioxo-5-(p-fluophenylpentyl)]-4R-phenyl-2-oxazolidinone (CAS No. 404874-93-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the oxazolidinone class, known for its versatile applications in drug development and organic synthesis. Researchers are particularly interested in its unique structural properties, which make it a potential candidate for novel therapeutic agents.

The oxazolidinone scaffold is widely recognized for its role in antibiotics and other bioactive molecules. 3-[5-(1,5-Dioxo-5-(p-fluophenylpentyl)]-4R-phenyl-2-oxazolidinone stands out due to its fluorophenyl and dioxopentyl substituents, which enhance its reactivity and binding affinity. These features make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of antimicrobial and anti-inflammatory agents.

One of the most searched questions about this compound is its synthetic pathway and applications in drug discovery. Recent studies highlight its potential in targeting resistant bacterial strains, a growing concern in modern medicine. The incorporation of the p-fluophenyl group improves its pharmacokinetic properties, making it a promising candidate for further clinical research.

In addition to its pharmaceutical applications, 3-[5-(1,5-Dioxo-5-(p-fluophenylpentyl)]-4R-phenyl-2-oxazolidinone is also explored in material science. Its robust structure and functional groups allow it to act as a building block for advanced polymers and coatings. Researchers are investigating its use in creating high-performance materials with enhanced durability and chemical resistance.

The market demand for oxazolidinone derivatives is on the rise, driven by the need for innovative solutions in healthcare and industry. CAS No. 404874-93-7 is increasingly featured in patent filings and academic publications, reflecting its growing importance. Companies specializing in fine chemicals and custom synthesis are actively offering this compound to meet the needs of research institutions and pharmaceutical developers.

For those interested in the mechanism of action of 3-[5-(1,5-Dioxo-5-(p-fluophenylpentyl)]-4R-phenyl-2-oxazolidinone, recent findings suggest it interacts with specific enzymatic pathways, inhibiting bacterial protein synthesis. This mechanism is similar to other oxazolidinone-based antibiotics, but its modified structure may offer improved efficacy and reduced side effects.

Environmental and safety considerations are also critical when handling this compound. While it is not classified as a hazardous material, proper laboratory practices should be followed to ensure safe usage. Researchers are encouraged to consult safety data sheets (SDS) and adhere to regulatory guidelines during experimentation.

In summary, 3-[5-(1,5-Dioxo-5-(p-fluophenylpentyl)]-4R-phenyl-2-oxazolidinone (CAS No. 404874-93-7) is a multifaceted compound with significant potential in pharmaceuticals, material science, and organic chemistry. Its unique structure and broad applicability make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing modern chemistry and medicine.